Cas no 144089-95-2 (9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one)
144089-95-2 structure
Product Name:9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one
CAS No:144089-95-2
MF:C67H49N5O8
MW:1052.13467669487
CID:6645141
Update Time:2024-03-08
9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one
-
- Inchi: 1S/C67H49N5O8/c73-59-60(80-67(44-26-8-3-9-27-44)49-32-14-20-38-55(49)78-56-39-21-15-33-50(56)67)57(40-75-66(43-24-6-2-7-25-43)47-30-12-18-36-53(47)77-54-37-19-13-31-48(54)66)79-63(59)72-41-68-58-61(72)69-64(70-62(58)74)71-65(42-22-4-1-5-23-42)45-28-10-16-34-51(45)76-52-35-17-11-29-46(52)65/h1-39,41,57,59-60,63,73H,40H2,(H2,69,70,71,74)/t57-,59+,60-,63-/m1/s1
- InChI Key: KBZFDVCETYKUJL-ALTUUVJESA-N
- SMILES: N1C2=C(N=C(NC3(C4=CC=CC=C4)C4=C(C=CC=C4)OC4=C3C=CC=C4)NC2=O)N([C@@H]2O[C@H](COC3(C4=CC=CC=C4)C4=C(C=CC=C4)OC4=C3C=CC=C4)[C@@H](OC3(C4=CC=CC=C4)C4=C(C=CC=C4)OC4=C3C=CC=C4)[C@@H]2O)C=1
Experimental Properties
- Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.00±0.70(Predicted)
9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
144089-95-2 (9-[3,5-Bis-O-(9-phenyl-9H-xanthen-9-yl)-β-D-arabinofuranosyl]-1,9-dihydro-2-[(9-phenyl-9H-xanthen-9-yl)amino]-6H-purin-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk